Cas no 2171213-59-3 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid
• CAS No: 2171213-59-3
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6331060
• PubChem ID: 165807357
• Update Time: 2025-07-25

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-4-hydroxybutanoic acid
• 2171213-59-3
• EN300-1507784

• Inchi： 1S/C25H23N3O6/c29-12-11-22(24(31)32)28-23(30)21-10-9-15(13-26-21)27-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22,29H,11-12,14H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
• InChI Key： OLCKLKAPRBZRAW-QFIPXVFZSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid

Latest Research Briefing on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid (CAS: 2171213-59-3)

The compound (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid (CAS: 2171213-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block for novel bioactive compounds. Recent studies have focused on its role in facilitating targeted drug delivery and enhancing the stability of peptide conjugates.

One of the key areas of investigation has been the compound's utility in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in this molecule offers advantages in terms of orthogonal protection strategies, enabling the efficient synthesis of complex peptides. The presence of the pyridin-2-ylformamido moiety further enhances its reactivity, making it a valuable intermediate in the construction of peptide libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the use of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid as a linker for antibody-drug conjugates (ADCs). The study highlighted the compound's ability to improve the pharmacokinetic properties of ADCs by providing a stable linkage between the antibody and the cytotoxic payload. This finding has significant implications for the development of next-generation cancer therapies with reduced off-target effects.

Another noteworthy application of this compound is in the field of proteomics, where it has been employed as a derivatization agent for mass spectrometry-based analysis. The hydroxybutanoic acid moiety facilitates the introduction of a hydrophilic group, thereby improving the solubility and ionization efficiency of peptide analytes. This has been particularly useful in the identification and quantification of low-abundance proteins in complex biological samples.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, with some studies reporting success using microwave-assisted synthesis and advanced chromatographic techniques. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-4-hydroxybutanoic acid (CAS: 2171213-59-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and proteomics, underscoring its potential to drive innovation in these fields. Future research will likely focus on further elucidating its mechanistic roles and expanding its utility in therapeutic development.